Cas no 31395-16-1 (Diiodofluorescein)

• Product Name: Diiodofluorescein
• CAS No: 31395-16-1
• MF: C₂₀H₁₀I₂O₅
• MW: 584.099350452423
• MDL: MFCD00005045
• CID: 88911
• PubChem ID: 21863873
• Update Time: 2025-04-18

Diiodofluorescein Chemical and Physical Properties

Names and Identifiers

• Diiodofluorescein
• Diiodofluoroescein
• Diidofluorescein
• Diodofluorescein
• 31395-16-1
• CID 21863873
• 3',6'-dihydroxy-6,7-diiodospiro[2-benzofuran-3,9'-xanthene]-1-one
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-dihydroxydiiodo-
• SCHEMBL342454

• MDL： MFCD00005045
• Inchi： 1S/C20H10I2O5/c21-14-6-5-13-17(18(14)22)19(25)27-20(13)11-3-1-9(23)7-15(11)26-16-8-10(24)2-4-12(16)20/h1-8,23-24H
• InChI Key： RUEQYKGDINYYHI-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC2=C1C(=O)OC12C2C=CC(=CC=2OC2C=C(C=CC1=2)O)O)I

Computed Properties

• Exact Mass: 583.86200
• Monoisotopic Mass: 583.86177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 4.7
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 240 °C (dec.)(lit.)
• Boiling Point: 708.5°Cat760mmHg
• Flash Point: 382.3°C
• PSA: 75.99000
• LogP: 4.87500
• Sensitiveness: Light Sensitive
• Solubility: Not determined

Diiodofluorescein Security Information

• WGK Germany：3